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Compound of Interest |

Compound Name: 3-Chloro-5-fluorophenethyl alcohol
CAS No.: 842123-84-6
Cat. No.: B3038262

This guide outlines the critical safety, segregation, and disposal protocols for 3-Chloro-5-
fluorophenethyl alcohol (CAS: 842123-84-6). As a halogenated organic compound, this
substance requires strict separation from non-halogenated waste streams to ensure regulatory
compliance (RCRA) and minimize disposal costs.[1]

Chemical Profile & Hazard Assessment

Before initiating disposal, you must understand the "Why" behind the protocols. This compound
IS not a standard solvent; it is a functionalized intermediate.
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Property

Specification

Operational Implication

Chemical Class

Halogenated Alcohol

MUST be incinerated at
facilities with acid gas
scrubbers (to capture HCI/HF).

Physical State

Liquid (typically)

Requires leak-proof,
chemically resistant secondary

containment.

Flash Point

~80-100°C (Est.)

Combustible. Class IlIA liquid.
Keep away from high

heat/oxidizers.

Primary Hazards

Skin/Eye Irritant (H315/H319)

Direct contact causes
dermatitis or corneal damage.

PPE is non-negotiable.

Reactivity

Incompatible with Oxidizers

NEVER mix with Chromic acid,
Perchlorates, or Nitric acid in

waste streams.

Pre-Disposal Segregation Strategy

The most common violation in laboratory waste management is the commingling of

halogenated and non-halogenated solvents.

o The Rule: If a waste container contains >1-2% halogenated content, the entire container is

classified as Halogenated Waste.

o The Cost: Disposing of halogenated waste is significantly more expensive (often 2-3x) than

non-halogenated waste due to the specialized incineration required.

e The Protocol: Dedicate a specific waste stream for this compound. Do not pour it into the

general "Organic Solvents" carboy unless that carboy is already designated for halogens.

Disposal Decision Workflow
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The following logic gate ensures you select the correct waste stream and minimize compliance
risks.

Waste Generated:
3-Chloro-5-fluorophenethyl alcohol

Is it mixed with other
chemicals?

Analyze Mixture Composition

STREAM B:
Non-Halogenated Waste
(Trace Only)

STREAM A:
Halogenated Organic Waste

Labeling:
‘Contains: 3-Chloro-5-fluorophenethyl alcohol’
Check 'Halogenated'

Storage:
Satellite Accumulation Area (SAA)
Secondary Containment

Schedule EHS/Vendor Pickup
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Figure 1: Decision logic for classifying and routing halogenated alcohol waste.

Step-by-Step Disposal Protocol

Step 1: Container Selection

o Material: Use High-Density Polyethylene (HDPE) or Glass (Amber). Avoid standard LDPE
wash bottles for long-term storage as halogenated compounds can sometimes degrade or
permeate softer plastics over time.

e Cap: Must be a screw-top cap with a chemically resistant liner (PTFE/Teflon). Do not use
parafilm or foil as a primary seal.

Step 2: Labeling (The "Cradle-to-Grave" Requirement)

Regulatory agencies (EPA/RCRA) require "knowledge of waste." A generic "Waste" label is
insufficient.

o Standard Label: Affix a hazardous waste tag immediately upon the first drop of waste
entering the container.

e Required Fields:

o Chemical Name: Write out "3-Chloro-5-fluorophenethyl alcohol" (No
abbreviations/formulas).

o Hazard Checkbox: Check "Toxic" and "lrritant".

o Constituents: If mixed, list percentages (e.g., 90% Dichloromethane, 10% 3-Chloro-5-
fluorophenethyl alcohol).

Step 3: Bulking & Transfer

e Fume Hood Only: Perform all transfers inside a certified chemical fume hood to prevent
inhalation of vapors.
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e Funnel Use: Use a funnel with a lid or remove the funnel immediately after pouring. Open
funnels are a major EPA violation (Open Container Rule).

o Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

Step 4: Satellite Accumulation

» Store the container in your lab's designated Satellite Accumulation Area (SAA).[1]

e Secondary Containment: The container must sit in a tray capable of holding 110% of the
volume of the largest container.

e Time Limit: Once full, the container must be moved to the central accumulation area (or
picked up) within 3 days (standard US regulations).

Emergency Procedures: Spills

Scenario: You drop a 100mL bottle of 3-Chloro-5-fluorophenethyl alcohol on the floor.

e Evacuate & Ventilate: Alert nearby personnel. If outside a hood, open windows/doors if safe,
or simply evacuate the immediate area to let vapors dissipate.

e PPE Up: Wear nitrile gloves (double gloving recommended for halogenated organics), safety
goggles, and a lab coat.

» Containment: Use vermiculite or activated carbon spill pillows.

o Note: Do not use standard paper towels alone, as they increase the surface area for
evaporation.

e Cleanup:
o Surround the spill with absorbent.[1][2]
o Work from the outside in.[2][3]

o Scoop the saturated absorbent into a wide-mouth jar or heavy-duty plastic bag.
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o Label the debris: "Debris contaminated with 3-Chloro-5-fluorophenethyl alcohol
(Halogenated)."

o Disposal: Treat the spill debris as Hazardous Chemical Waste (Solid), not regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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